Anorthite

Anorthite is a mineral belonging to the plagioclase feldspar group, characterized by its chemical formula $\text{CaAl}_2\text{Si}_2\text{O}_8$. It is the calcium-rich endmember of the plagioclase solid solution series, with albite ($\text{NaAlSi}_3\text{O}_8$) being the sodium-rich counterpart. Anorthite typically exhibits a triclinic crystal system and can appear in various colors, including white, grayish, reddish, and even yellowish or greenish hues. The mineral is known for its vitreous luster and perfect cleavage along the $[001]$ direction, making it a notable component in many igneous and metamorphic rocks .

Anorthite is relatively rare on Earth but is abundant on the Moon, particularly in the lunar highlands where it forms a significant part of anorthosite rock. Its formation is often associated with high-temperature environments typical of mafic igneous rocks and certain metamorphic settings .

This reaction illustrates how anorthite can transform under specific conditions of temperature and pressure, highlighting its role in metamorphic processes .

Anorthite can be synthesized through various methods in laboratory settings. One common approach involves solid-state reactions where calcium oxide ($\text{CaO}$), aluminum oxide ($\text{Al}_2\text{O}_3$), and silicon dioxide ($\text{SiO}_2$) are mixed and heated at high temperatures (around 1,550 °C). Another method includes sol-gel processes where precursors are dissolved in a solution and subsequently gelled to form a solid phase that can be converted into anorthite upon heating .

Interaction studies involving anorthite primarily focus on its behavior under varying geological conditions. Research has shown that anorthite's stability decreases with weathering, making it less prevalent in surface environments compared to other feldspars. Studies have also explored its interactions with other minerals during metamorphism, particularly within the context of the plagioclase solid solution series. These interactions are crucial for understanding the evolution of igneous rocks and the formation of metamorphic minerals .

Anorthite shares similarities with several other minerals within the plagioclase feldspar group. Below is a comparison highlighting its uniqueness:

Anorthite's unique position as a calcium-rich endmember allows it to participate in specific geological processes that differentiate it from its sodium-rich counterparts like albite. Its rarity on Earth compared to other feldspars further emphasizes its distinctiveness within this mineral group .

Atmospheric Pressure Melting

Anorthite exhibits congruent melting at atmospheric pressure with a melting point of 1553°C [1] [2]. This fundamental property represents the temperature at which the solid anorthite phase transforms directly to a liquid of identical composition without the formation of intermediate solid phases. The congruent nature of this melting behavior at one atmosphere pressure distinguishes anorthite from its behavior at elevated pressures.

Elevated Pressure Melting Behavior

The melting behavior of anorthite undergoes a dramatic transformation with increasing pressure. Experimental investigations reveal a critical transition at approximately 9 kilobars [1] [2], where the melting changes from congruent to incongruent. This transition pressure represents a fundamental thermodynamic boundary in the anorthite system.

Table 3.1.1: Anorthite Melting Data Under Elevated Pressures

Source: Goldsmith (1980) [1] [2]

The experimental data demonstrate that anorthite melts congruently up to approximately 9 kilobars, reaching a maximum temperature of 1570°C at this pressure [1] [2]. Beyond 9 kilobars, anorthite melts incongruently to produce corundum plus liquid. With increasing pressure, the melting curve assumes an increasingly negative slope, reaching 1450°C at 29 kilobars [1] [2].

Corundum Formation Mechanisms

A particularly significant finding is the identification of two distinct corundum-producing phenomena at pressures above approximately 9-10 kilobars [1] [2]:

• Incongruent melting of anorthite to melt plus corundum
• Exsolution of corundum from solid anorthite below the solidus temperature

The second phenomenon represents the development of corundum by exsolution from solid anorthite to produce corundum plus an aluminum oxide-deficient anorthite [1] [2]. This indicates that stoichiometric anorthite becomes unstable at high pressures, leading to the formation of non-stoichiometric, aluminum-depleted anorthite compositions.

Pressure-Temperature Relationships

The melting curve of anorthite can be described mathematically through experimental data. Below 9 kilobars, the melting curve exhibits a positive slope of 2.7°C/bar [1] [2]. Above 9 kilobars, the incongruent melting curve displays a negative slope of -3.5°C/kilobar extending to pressures of 31.6 kilobars [1] [2].

Heat Capacity Measurements Across Temperature Regimes

Experimental Heat Capacity Data

Comprehensive heat capacity measurements for anorthite have been conducted across multiple temperature ranges using differential scanning calorimetry and adiabatic calorimetry techniques. The most extensive measurements were performed by Krupka et al. (1979) between 350 and 1000 Kelvin with an accuracy of ±1.0 percent [3] [4].

Table 3.2.1: Heat Capacity Equation for Anorthite

The heat capacity of anorthite as a function of temperature is expressed by the following equation [3] [4]:

Cp (anorthite) = 516.8 - 0.09249T - 1.408 × 10⁶T⁻² - 4588T⁻¹/² + 4.188 × 10⁻⁵T²

Valid temperature range: 298-1800 K
Units: J/(mol·K)

Temperature-Dependent Heat Capacity Values

Table 3.2.2: Experimental Heat Capacity Data for Anorthite

Source: Krupka et al. (1979) [3] [4]

Low-Temperature Heat Capacity Measurements

Low-temperature heat capacity measurements were conducted between 12 and 380 K using precise adiabatic calorimetry [5] [6]. These measurements provide critical data for calculating thermodynamic functions at standard conditions. The standard entropy of anorthite at 298.15 K is 199.3 ± 0.3 J/(mol·K) [5] [6].

Heat Capacity Comparison with Glass Phase

Comparative studies between crystalline anorthite and anorthite glass reveal significant differences in heat capacity behavior. The heat capacity difference plots show pronounced maxima at 35 K for the anorthite glass-crystal pair [5] [6], similar to other inorganic glass-crystal systems.

Table 3.2.3: Thermodynamic Properties at 298.15 K

Source: Robie et al. (1978) [7] [5] [6]

Thermodynamic Modeling of Solid-Liquid Equilibria

Thermodynamic Framework for Phase Equilibria

The thermodynamic modeling of anorthite solid-liquid equilibria requires comprehensive integration of experimental phase equilibrium data with calorimetric measurements. The Clapeyron equation provides the fundamental relationship between pressure, temperature, and the thermodynamic properties of phase transitions [8] [9].

For the anorthite melting reaction:
dP/dT = ΔS/ΔV

Where ΔS represents the entropy of fusion and ΔV represents the volume change upon melting.

Enthalpy and Entropy of Fusion

Table 3.3.1: Thermodynamic Parameters for Anorthite Melting